Cas no 2229099-72-1 (3-nitro-1H-pyrazole-4-carbothioamide)

• Product Name: 3-nitro-1H-pyrazole-4-carbothioamide
• CAS No: 2229099-72-1
• MF: C₄H₄N₄O₂S
• MW: 172.16515827179
• CID: 6080398
• PubChem ID: 165845254
• Update Time: 2025-06-20

3-nitro-1H-pyrazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-1H-pyrazole-4-carbothioamide
• EN300-1772686
• 2229099-72-1

• Inchi： 1S/C4H4N4O2S/c5-3(11)2-1-6-7-4(2)8(9)10/h1H,(H2,5,11)(H,6,7)
• InChI Key： GEXQPPYAZQUJDM-UHFFFAOYSA-N
• SMILES： S=C(C1C=NNC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 172.00549656g/mol
• Monoisotopic Mass: 172.00549656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 133Ų

Additional information on 3-nitro-1H-pyrazole-4-carbothioamide

3-Nitro-1H-Pyrazole-4-Carbothioamide (CAS No. 2229099-72-1): An Emerging Compound in Pharmaceutical Research

3-Nitro-1H-pyrazole-4-carbothioamide (CAS No. 2229099-72-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of 3-nitro-1H-pyrazole-4-carbothioamide consists of a pyrazole ring substituted with a nitro group at the 3-position and a carbothioamide group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further investigation.

Recent studies have explored the potential of 3-nitro-1H-pyrazole-4-carbothioamide in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 3-nitro-1H-pyrazole-4-carbothioamide has demonstrated significant antimicrobial activity against a range of bacterial and fungal pathogens. In particular, it has shown efficacy against drug-resistant strains, which is a growing concern in the medical community. This property could make it a valuable addition to the arsenal of antimicrobial agents used in clinical settings.

In the realm of cancer research, 3-nitro-1H-pyrazole-4-carbothioamide has been investigated for its antitumor properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 3-nitro-1H-pyrazole-4-carbothioamide is another important aspect that has been studied. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. However, further research is needed to fully understand its pharmacokinetic behavior in vivo.

Toxicity studies have also been conducted to evaluate the safety profile of 3-nitro-1H-pyrazole-4-carbothioamide. Preliminary results indicate that it exhibits low toxicity at therapeutic concentrations, although more comprehensive toxicity assessments are required to ensure its safety for human use.

In conclusion, 3-nitro-1H-pyrazole-4-carbothioamide (CAS No. 2229099-72-1) is an emerging compound with a broad spectrum of biological activities. Its potential applications in anti-inflammatory, antimicrobial, and antitumor therapies make it an exciting area of research for pharmaceutical scientists and clinicians alike. Continued investigation into its mechanisms of action, pharmacokinetics, and safety will be essential to realize its full therapeutic potential.